Cas no 339016-99-8 (2-[(4-CHLOROPHENYL)SULFINYL]-4,6-DIMETHYL-3-(METHYLSULFONYL)PYRIDINE)

• Product Name: 2-[(4-CHLOROPHENYL)SULFINYL]-4,6-DIMETHYL-3-(METHYLSULFONYL)PYRIDINE
• CAS No: 339016-99-8
• Molecular Formula: C₁₄H₁₄ClNO₃S₂
• Molecular Weight: 343.848860263824
• CID: 5175633

2-[(4-CHLOROPHENYL)SULFINYL]-4,6-DIMETHYL-3-(METHYLSULFONYL)PYRIDINE Properties

Names and Identifiers

• 2-[(4-CHLOROPHENYL)SULFINYL]-4,6-DIMETHYL-3-(METHYLSULFONYL)PYRIDINE
• 2-[(4-CHLOROPHENYL)SULFINYL]-4,6-DIMETHYL-3-PYRIDINYL METHYL SULFONE
• 2-(4-chlorobenzenesulfinyl)-3-methanesulfonyl-4,6-dimethylpyridine
• 2-(4-chlorophenyl)sulfinyl-4,6-dimethyl-3-methylsulfonylpyridine
• MLS000326405
• HMS2185M08
• SMR000179026

• InChIKey： UAIVJYOGCVIBDP-UHFFFAOYSA-N
• Inchi： 1S/C14H14ClNO3S2/c1-9-8-10(2)16-14(13(9)21(3,18)19)20(17)12-6-4-11(15)5-7-12/h4-8H,1-3H3
• SMILES： ClC1C=CC(=CC=1)S(C1C(=C(C)C=C(C)N=1)S(C)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Heavy Atom Count: 21
• Complexity: 483
• XLogP3: 2.6
• Topological Polar Surface Area: 91.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides